6-Phenyl-2-[1-(1H-pyrazole-4-carbonyl)piperidin-4-yl]pyridazin-3-one

• IUPAC Name: 6-phenyl-2-[1-(1H-pyrazole-4-carbonyl)piperidin-4-yl]pyridazin-3-one
• InChI: InChI=1S/C19H19N5O2/c25-18-7-6-17(14-4-2-1-3-5-14)22-24(18)16-8-10-23(11-9-16)19(26)15-12-20-21-13-15/h1-7,12-13,16H,8-11H2,(H,20,21)
• InChI Key: UMSNWYXGEQLTMZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2C(=O)C=CC(=N2)C3=CC=CC=C3)C(=O)C4=CNN=C4
• Molecular Formula: C19H19N5O2
• Molecular Weight: 349.4 g/mol

Description

The compound contains a phenyl group, a pyrazole ring, and a piperidine ring. Phenyl groups are common in organic chemistry and are often seen in various drugs and natural compounds. Pyrazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. Piperidine is a six-membered ring with one nitrogen atom, often seen in many pharmaceuticals.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the phenyl, pyrazole, and piperidine rings. The exact spatial arrangement of these groups would depend on the specific synthetic steps used to create the compound.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the phenyl, pyrazole, and piperidine rings. The pyrazole ring, for example, is known to participate in various chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the phenyl, pyrazole, and piperidine rings could influence its solubility, melting point, and boiling point.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be a pharmaceutical, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. For example, if it’s a pharmaceutical, its safety profile would be determined through preclinical and clinical testing.

Future Directions

The future directions for this compound would depend on its intended use. If it’s a pharmaceutical, future research could focus on optimizing its synthesis, improving its safety profile, and exploring its efficacy in clinical trials.